molecular formula C16H15ClN2O3 B8523015 Methyl 5-chloro-2-(3-phenoxyazetidin-1-yl)nicotinate

Methyl 5-chloro-2-(3-phenoxyazetidin-1-yl)nicotinate

Cat. No.: B8523015
M. Wt: 318.75 g/mol
InChI Key: YDESJGOZNYAQSD-UHFFFAOYSA-N
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Description

Methyl 5-chloro-2-(3-phenoxyazetidin-1-yl)nicotinate is a useful research compound. Its molecular formula is C16H15ClN2O3 and its molecular weight is 318.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15ClN2O3

Molecular Weight

318.75 g/mol

IUPAC Name

methyl 5-chloro-2-(3-phenoxyazetidin-1-yl)pyridine-3-carboxylate

InChI

InChI=1S/C16H15ClN2O3/c1-21-16(20)14-7-11(17)8-18-15(14)19-9-13(10-19)22-12-5-3-2-4-6-12/h2-8,13H,9-10H2,1H3

InChI Key

YDESJGOZNYAQSD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(N=CC(=C1)Cl)N2CC(C2)OC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2,5-dichloronicotinate (217 mg, 1.05 mmol) in tetrahydrofuran (5 ml), 3-phenoxyazetidine (D48) (149 mg, 1.05 mmol) and triethylamine (117 mg, 1.16 mmol) were added and the mixture was heated at reflux for 18 hours. The resulting mixture was cooled to room temperature, the precipitates were filtered off and the filtrate was concentrated under vacuo. The residue was dissolved in ethyl acetate (5 ml), washed with water (5 ml) and brine (5 ml), dried over Na2SO4, filtered and concentrated. The crude residue was purified by flash chromatography on silica gel eluting with a mixture petroleum ether/ethyl acetate from 30:1 to 20:1. Collected fractions after solvent evaporation afforded the title compound (D75) (250 mg) as a white solid.
Quantity
217 mg
Type
reactant
Reaction Step One
Quantity
149 mg
Type
reactant
Reaction Step One
Quantity
117 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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